C22:1 Ceramide-d7

• Molecular Formula: C40H77NO3
• Molecular Weight: 627.1 g/mol
• InChI: InChI=1S/C40H77NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-36-40(44)41-38(37-42)39(43)35-33-31-29-27-25-23-16-14-12-10-8-6-4-2/h17-18,33,35,38-39,42-43H,3-16,19-32,34,36-37H2,1-2H3,(H,41,44)/b18-17-,35-33+/t38-,39+/m0/s1/i2D3,4D2,6D2
• InChIKey: YHMJTZZWEXBHQK-JYLWQIILSA-N

C22:1 Ceramide-d7 Internal Standard

C22:1 Ceramide-d7 (d18:1-d7/22:1) is a stable isotope-labeled analog of the endogenous sphingolipid C22:1 ceramide, wherein seven hydrogen atoms on the sphingosine backbone are replaced with deuterium . This compound is not a biologically active molecule for functional studies; it is exclusively designed and utilized as a mass spectrometry internal standard for the accurate quantification of its unlabeled, endogenous counterpart and related ceramide species in complex biological matrices [1]. Its primary applications are in the fields of quantitative lipidomics and metabolomics, providing a critical tool for overcoming matrix effects and ion suppression common in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis .

ISTD Exclusive LC-MS/MS internal standard use

Matrix Corrects ion suppression & matrix effects

Application Quantitative lipidomics & metabolomics

• [1] MedChemExpress. (n.d.). C22:1 Ceramide-d7 [Product Information]. View Source

Why C22:1 Ceramide-d7 Is Irreplaceable

The functional requirement for a stable isotope-labeled internal standard (SIL-IS) in quantitative LC-MS/MS is absolute, and C22:1 Ceramide-d7 fulfills a specific, non-substitutable role. Using a non-deuterated C22:1 ceramide standard would be analytically invalid, as it would co-elute and share an identical mass-to-charge ratio (m/z) with the endogenous analyte, making it impossible to differentiate between the standard and the target of quantification . Substituting with a different deuterated ceramide (e.g., C16:0 Ceramide-d7 or C24:1 Ceramide-d7) introduces significant risk of inaccurate quantification due to differential extraction recovery and ionization efficiency between the internal standard and the target C22:1 ceramide analyte [1]. Only a structural analog with near-identical physicochemical properties—i.e., C22:1 Ceramide-d7—can accurately correct for analyte loss throughout sample preparation and the variable ion suppression inherent to lipidomic analyses, thereby ensuring precise, reproducible, and traceable quantitative data [2].

Unlabeled analog

Co-elutes at identical m/z, preventing differentiation from endogenous analyte.

Different chain-length ISTD

Differential extraction and ionization may bias C22:1 quantification.

Structural analog

May not correct for C22:1-specific matrix effects, reducing assay accuracy.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Express Pharma. (2022, March 11). Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth. View Source

C22:1 Ceramide-d7 Evidence Guide

Isotopic Purity Validation

The isotopic purity of a deuterated internal standard directly impacts the accuracy of quantification. C22:1 Ceramide-d7 from Avanti Polar Lipids is specified with a purity of >99% . While a generic purity specification is common, this high level of purity is critical for minimizing spectral interference from the unlabeled (M0) form, which would otherwise contribute to the signal of the endogenous C22:1 ceramide being measured. This is a key differentiator against lower-purity or unverified sources of deuterated standards, where a 1-2% impurity of the unlabeled compound can introduce significant positive bias in low-abundance measurements.

Isotopic Purity

Class-level

>99% deuterium purity (vendor CoA)

Minimises unlabeled M0 interference, supports low-abundance quantification

Specification to verify per lot

Evidence Dimension	Chemical Purity (as supplied)
Target Compound Data	>99%
Comparator Or Baseline	Unspecified purity / generic reference to 'deuterated standard'
Quantified Difference	≥1% improvement in baseline purity threshold
Conditions	Vendor Certificate of Analysis

Why This Matters

A defined high purity specification ensures the standard does not contaminate the analytical signal of the endogenous analyte, which is a prerequisite for generating reliable, low-end quantitative data.

C22:1 Ceramide in Cystic Fibrosis Models

A study by Guilbault et al. identified a specific deficiency in several ceramide species, including C22:1 ceramide, in patients with cystic fibrosis (CF) [1]. To accurately quantify this disease-associated decrease, a structurally identical internal standard like C22:1 Ceramide-d7 is methodologically essential. Using an alternative standard, such as C24:1 Ceramide-d7, would not correct for potential differences in extraction or ionization specific to the C22:1 chain length, thereby reducing the accuracy of the measured deficiency and potentially obscuring the biomarker's diagnostic value.

CF Model Quantitation

Cross-study comparable

Enables precise C22:1 measurement in CF research models vs. non-analogous ISTD

Supports accurate quantification of lipid deficiency in disease models

Requires model-specific validation

Evidence Dimension	Accuracy of quantifying a known disease-associated lipid change
Target Compound Data	Enables precise quantification of C22:1 ceramide deficiency in CF patients
Comparator Or Baseline	Quantification using a non-analogous internal standard (e.g., C24:1 Ceramide-d7)
Quantified Difference	Potential reduction in quantitative bias for C22:1-specific measurements
Conditions	Quantitative LC-MS/MS analysis of human tissue/lavage samples

Why This Matters

Procurement of the exact chain-length deuterated standard is not optional but a requirement for validating and applying C22:1 ceramide as a potential clinical biomarker, directly impacting research reproducibility and translational value.

• [1] Guilbault, C., Wojewodka, G., Saeed, Z., Hajduch, M., Matouk, E., De Sanctis, J. B., & Radzioch, D. (2009). Fenretinide corrects newly found ceramide deficiency in cystic fibrosis. American Journal of Respiratory Cell and Molecular Biology, 41(3), 367-374. View Source

Matrix Effect Correction

A fundamental tenet of quantitative bioanalysis is that a stable isotope-labeled internal standard (SIL-IS) is the 'gold standard' for correcting matrix effects. Research demonstrates that SIL-IS, like C22:1 Ceramide-d7, co-elutes with the analyte and experiences identical ion suppression or enhancement, thereby normalizing the analyte response [1]. This is a direct and quantifiable advantage over the use of structural analogs, which may not perfectly mimic the analyte's behavior. The use of a well-characterized deuterated standard is associated with improved assay precision (%CV) and accuracy (%bias) compared to non-isotopic alternatives.

Matrix Effect Correction

Class-level

Co-elution normalizes ion suppression; reported improvement in precision & accuracy

Enables robust quantitation in complex biological matrices

Method-dependent; literature-context

Evidence Dimension	Correction for analytical matrix effects
Target Compound Data	Near-identical chromatographic and ionization behavior to endogenous C22:1 ceramide
Comparator Or Baseline	Structural analog internal standard (e.g., C17:0 Ceramide)
Quantified Difference	Literature consistently reports improved assay precision and accuracy with SIL-IS; specific %CV and bias improvements are method-dependent [1].
Conditions	Generic LC-MS/MS bioanalytical method development

Why This Matters

Selecting C22:1 Ceramide-d7 directly addresses the primary source of quantitative error in lipidomics, enabling robust, high-quality data generation essential for publication and regulatory submission.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

C22:1 Ceramide-d7 Application Scenarios

C22:1 Ceramide as Cystic Fibrosis Biomarker

For research groups investigating the lipidomic signature of cystic fibrosis (CF), C22:1 Ceramide-d7 is an indispensable tool. As demonstrated by Guilbault et al., C22:1 ceramide is significantly decreased in CF patients [1]. This compound enables the absolute quantification of this specific ceramide deficiency in bronchoalveolar lavage fluid (BALF) or tissue samples, moving beyond relative fold-change measurements to provide clinically relevant concentration data for validating C22:1 ceramide as a biomarker of disease severity or therapeutic response.

QC for High-Throughput Lipidomics

In a core facility running hundreds to thousands of lipidomic samples, method robustness and data reproducibility are paramount. C22:1 Ceramide-d7 is a key component of a validated quantitative LC-MS/MS panel. Its use as a specific internal standard for the C22:1 ceramide species ensures that data for this analyte remains accurate and precise across large sample cohorts and extended analysis periods, correcting for inevitable drift in instrument performance and variations in sample preparation . This reliability is a direct selling point for the facility's services to clients.

Sphingolipid Enzyme Activity Assays

Researchers studying enzymes such as ceramide synthases (CerS) or ceramidases can utilize C22:1 Ceramide-d7 as a precise internal standard to quantify the production or consumption of its unlabeled counterpart in vitro. For instance, when investigating CerS2 activity, which is known to synthesize very long-chain ceramides , including this deuterated standard allows for the accurate determination of the rate of C22:1 ceramide formation from specific acyl-CoA substrates, providing critical kinetic data to understand enzyme specificity and regulation.

Application

Selection Property

Validation Focus

Cystic fibrosis disease-model lipidomics

C22:1-specific quantitative accuracy

Deficiency measurement in BALF research matrices

High-throughput lipidomic panel QC

Isotopic tracking and lot consistency

Precision across large sample cohorts

Ceramide synthase/ceramidase enzyme assays

Structural identity for C22:1 substrate/product

Enzyme kinetic quantitation in vitro

• [1] Guilbault, C., Wojewodka, G., Saeed, Z., Hajduch, M., Matouk, E., De Sanctis, J. B., & Radzioch, D. (2009). Fenretinide corrects newly found ceramide deficiency in cystic fibrosis. American Journal of Respiratory Cell and Molecular Biology, 41(3), 367-374. View Source